Cas no 122078-08-4 ((1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine)
122078-08-4 structure
Product Name:(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine
CAS No:122078-08-4
MF:C11H17NO3
MW:211.257583379745
CID:135772
PubChem ID:6931127
Update Time:2024-02-29
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine,3,4,5-trimethoxy-a-methyl-,(S)- (9CI)
- Benzenemethanamine, 3,4,5-trimethoxy-α-methyl-, (S)- (9CI)
- Benzenemethanamine, 3,4,5-trimethoxy-a-methyl-,(S)-
- 5-triMethoxy-a-Methyl-
- (1S)-1-(3,4,5-TRIMETHOXYPHENYL)ETHYLAMINE
- AKOS017358126
- EN300-1845508
- SCHEMBL8751285
- 122078-08-4
- (1S)-1-(3,4,5-trimethoxyphenyl)ethanamine
- (1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine
- Benzenemethanamine,3,4,5-trimethoxy-a-methyl-,(S)-
- Benzenemethanamine, 3,4,5-trimethoxy--methyl-, (S)- (9CI)
-
- Inchi: 1S/C11H17NO3/c1-7(12)8-5-9(13-2)11(15-4)10(6-8)14-3/h5-7H,12H2,1-4H3/t7-/m0/s1
- InChI Key: WYQUYSRUIVFEII-ZETCQYMHSA-N
- SMILES: O(C)C1C(=C(C=C(C=1)[C@H](C)N)OC)OC
Computed Properties
- Exact Mass: 211.12091
- Monoisotopic Mass: 211.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 53.7Ų
Experimental Properties
- PSA: 53.71
- LogP: 2.43240
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845508-0.05g |
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine |
122078-08-4 | 0.05g |
$707.0 | 2023-09-19 | ||
| Enamine | EN300-1845508-0.1g |
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine |
122078-08-4 | 0.1g |
$741.0 | 2023-09-19 | ||
| Enamine | EN300-1845508-0.25g |
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine |
122078-08-4 | 0.25g |
$774.0 | 2023-09-19 | ||
| Enamine | EN300-1845508-0.5g |
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine |
122078-08-4 | 0.5g |
$809.0 | 2023-09-19 | ||
| Enamine | EN300-1845508-1.0g |
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine |
122078-08-4 | 1g |
$1172.0 | 2023-06-01 | ||
| Enamine | EN300-1845508-2.5g |
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine |
122078-08-4 | 2.5g |
$1650.0 | 2023-09-19 | ||
| Enamine | EN300-1845508-5.0g |
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine |
122078-08-4 | 5g |
$3396.0 | 2023-06-01 | ||
| Enamine | EN300-1845508-10.0g |
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine |
122078-08-4 | 10g |
$5037.0 | 2023-06-01 | ||
| Enamine | EN300-1845508-1g |
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine |
122078-08-4 | 1g |
$842.0 | 2023-09-19 | ||
| Enamine | EN300-1845508-5g |
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine |
122078-08-4 | 5g |
$2443.0 | 2023-09-19 |
(1S)-1-(3,4,5-trimethoxyphenyl)ethan-1-amine Related Literature
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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